Cas no 2172479-08-0 (1-4-amino-4-(5-methylthiophen-3-yl)piperidin-1-yl-2,2,2-trifluoroethan-1-one)

• Product name: 1-4-amino-4-(5-methylthiophen-3-yl)piperidin-1-yl-2,2,2-trifluoroethan-1-one
• CAS No: 2172479-08-0
• MF: C₁₂H₁₅F₃N₂OS
• MW: 292.320512056351
• CID: 5865792
• PubChem ID: 165601592

1-4-amino-4-(5-methylthiophen-3-yl)piperidin-1-yl-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-4-amino-4-(5-methylthiophen-3-yl)piperidin-1-yl-2,2,2-trifluoroethan-1-one
• EN300-1626703
• 2172479-08-0
• 1-[4-amino-4-(5-methylthiophen-3-yl)piperidin-1-yl]-2,2,2-trifluoroethan-1-one

• Inchi： 1S/C12H15F3N2OS/c1-8-6-9(7-19-8)11(16)2-4-17(5-3-11)10(18)12(13,14)15/h6-7H,2-5,16H2,1H3
• InChI Key： XFXOMWCPCQSRJK-UHFFFAOYSA-N
• SMILES： S1C(C)=CC(=C1)C1(CCN(C(C(F)(F)F)=O)CC1)N

Computed Properties

• Exact Mass: 292.08571877g/mol
• Monoisotopic Mass: 292.08571877g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 74.6Ų

Additional information on 1-4-amino-4-(5-methylthiophen-3-yl)piperidin-1-yl-2,2,2-trifluoroethan-1-one

Research Brief on 1-4-amino-4-(5-methylthiophen-3-yl)piperidin-1-yl-2,2,2-trifluoroethan-1-one (CAS: 2172479-08-0)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of novel small-molecule compounds, particularly those targeting specific biological pathways. One such compound, 1-4-amino-4-(5-methylthiophen-3-yl)piperidin-1-yl-2,2,2-trifluoroethan-1-one (CAS: 2172479-08-0), has emerged as a promising candidate for therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its chemical properties, biological activity, and potential clinical relevance.

The compound, characterized by its unique trifluoroethyl and piperidine moieties, has been investigated for its role as a modulator of key enzymatic targets. Recent studies suggest that it exhibits high affinity for certain kinases and GPCRs, making it a potential lead compound for drug development. Structural-activity relationship (SAR) analyses have further elucidated the critical functional groups responsible for its bioactivity, paving the way for optimized derivatives.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating disease-relevant pathways, particularly in oncology and neurology. For instance, preclinical models have shown that it inhibits tumor growth by targeting specific signaling cascades, while its ability to cross the blood-brain barrier suggests potential applications in neurodegenerative disorders. These findings are supported by robust pharmacokinetic and pharmacodynamic data, underscoring its translational potential.

Despite these promising results, challenges remain in optimizing the compound's bioavailability and minimizing off-target effects. Current research efforts are focused on structural modifications to enhance its therapeutic index. Collaborative initiatives between academia and industry are also exploring scalable synthesis routes to facilitate further development.

In conclusion, 1-4-amino-4-(5-methylthiophen-3-yl)piperidin-1-yl-2,2,2-trifluoroethan-1-one represents a compelling area of research in chemical biology. Its multifaceted pharmacological profile and structural versatility position it as a valuable tool for both mechanistic studies and drug discovery. Future studies will likely focus on advancing it through the drug development pipeline, with an emphasis on clinical translation.